Cas no 149965-42-4 (Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester)

• Product Name: Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester
• CAS No: 149965-42-4
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 3788461
• PubChem ID: 21757666
• Update Time: 2025-04-22

Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester
• Ethyl 5-bromo-2-chlorobenzenepropanoate
• 149965-42-4
• SCHEMBL9500194
• DTXSID601279533

• Inchi： 1S/C11H12BrClO2/c1-2-15-11(14)6-3-8-7-9(12)4-5-10(8)13/h4-5,7H,2-3,6H2,1H3
• InChI Key： FGPRMFCVYVRNPV-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 289.97092Da
• Monoisotopic Mass: 289.97092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų